Cas no 1396966-72-5 (ethyl 2-amino-3-(2-ethoxy-2-oxoethyl)sulfanylpropanoate)

• Product Name: ethyl 2-amino-3-(2-ethoxy-2-oxoethyl)sulfanylpropanoate
• CAS No: 1396966-72-5
• MF: C₉H₁₇NO₄S
• MW: 235.300581693649
• MDL: MFCD00638799
• CID: 5237806
• PubChem ID: 13591471
• Update Time: 2026-03-08

ethyl 2-amino-3-(2-ethoxy-2-oxoethyl)sulfanylpropanoate Chemical and Physical Properties

Names and Identifiers

• Cysteine, S-(2-ethoxy-2-oxoethyl)-, ethyl ester
• Ethyl s-(2-ethoxy-2-oxoethyl)cysteinate
• ethyl 2-amino-3-(2-ethoxy-2-oxoethyl)sulfanylpropanoate

• MDL： MFCD00638799
• Inchi： 1S/C9H17NO4S/c1-3-13-8(11)6-15-5-7(10)9(12)14-4-2/h7H,3-6,10H2,1-2H3/t7-/m0/s1
• InChI Key： QARGTGROADSFBV-ZETCQYMHSA-N
• SMILES： C(OCC)(=O)[C@H](CSCC(OCC)=O)N

Additional information on ethyl 2-amino-3-(2-ethoxy-2-oxoethyl)sulfanylpropanoate

Ethyl 2-Amino-3-(2-Ethoxy-2-Oxoethyl)sulfanylpropanoate (CAS No. 1396966-72-5): An Overview of Its Properties and Applications

Ethyl 2-amino-3-(2-ethoxy-2-oxoethyl)sulfanylpropanoate (CAS No. 1396966-72-5) is a versatile compound with significant applications in the fields of medicinal chemistry, biochemistry, and pharmaceutical research. This compound, also known as ethyl cysteamine ethyl ester, is a derivative of cysteamine, a sulfur-containing amino acid. Its unique chemical structure and properties make it an important intermediate in the synthesis of various biologically active molecules and pharmaceuticals.

The molecular formula of ethyl 2-amino-3-(2-ethoxy-2-oxoethyl)sulfanylpropanoate is C₁₀H₁₉NO₄S, and its molecular weight is approximately 245.33 g/mol. The compound features an amino group, an ester group, and a thioether moiety, which contribute to its reactivity and functional versatility. These functional groups enable the compound to participate in a wide range of chemical reactions, making it a valuable building block in organic synthesis.

In recent years, ethyl 2-amino-3-(2-ethoxy-2-oxoethyl)sulfanylpropanoate has gained attention for its potential applications in the development of novel drugs and therapeutic agents. One of the key areas of research involves its use as a precursor in the synthesis of cysteamine-based compounds. Cysteamine is known for its antioxidant properties and its ability to reduce intracellular levels of cystine, which is beneficial in the treatment of cystinosis, a rare genetic disorder characterized by the accumulation of cystine in various organs.

Studies have also explored the use of ethyl 2-amino-3-(2-ethoxy-2-oxoethyl)sulfanylpropanoate in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The ester group in ethyl 2-amino-3-(2-ethoxy-2-oxoethyl)sulfanylpropanoate can be hydrolyzed by esterases, releasing cysteamine or related active metabolites. This property makes it an attractive candidate for improving the bioavailability and pharmacokinetic profile of cysteamine-based drugs.

Furthermore, ethyl 2-amino-3-(2-ethoxy-2-oxoethyl)sulfanylpropanoate has been investigated for its potential as a protective agent against oxidative stress. Oxidative stress is implicated in various diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. The presence of both amino and thioether groups in the molecule suggests that it may have antioxidant properties similar to those of cysteamine. Preliminary studies have shown that ethyl 2-amino-3-(2-ethoxy-2-oxoethyl)sulfanylpropanoate can scavenge free radicals and protect cells from oxidative damage.

In addition to its pharmaceutical applications, ethyl 2-amino-3-(2-ethoxy-2-oxoethyl)sulfanylpropanoate has found use in biochemical research as a tool for studying protein modification and enzyme activity. The thioether moiety can react with thiol groups on proteins, leading to the formation of mixed disulfides or other adducts. This property makes it useful for probing protein-protein interactions and enzymatic mechanisms involving thiol groups.

The synthesis of ethyl 2-amino-3-(2-ethoxy-2-oxoethyl)sulfanylpropanoate typically involves several steps, including the reaction of cysteamine with ethyl bromoacetate followed by esterification with ethanol. The process can be optimized to achieve high yields and purity, making it suitable for large-scale production. Recent advancements in synthetic methods have focused on developing more efficient and environmentally friendly routes to produce this compound.

In conclusion, ethyl 2-amino-3-(2-ethoxy-2-oxoethyl)sulfanylpropanoate (CAS No. 1396966-72-5) is a multifunctional compound with promising applications in medicinal chemistry, biochemistry, and pharmaceutical research. Its unique chemical structure and properties make it a valuable intermediate in the synthesis of biologically active molecules and therapeutic agents. Ongoing research continues to explore new avenues for its use, highlighting its potential as a key player in the development of innovative treatments for various diseases.